Cas no 1404110-11-7 (4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane structure
1404110-11-7 structure
Product Name:4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane
CAS No:1404110-11-7
MF:C15H19BO2S
MW:274.186163187027
CID:3165472
PubChem ID:70980079
Update Time:2025-04-21

4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane
    • DS-001137
    • EN300-790781
    • Z2044813938
    • starbld0017794
    • SCHEMBL13731900
    • 4,4,5,5-tetramethyl-2-(3-methyl-1-benzothiophen-5-yl)-1,3,2-dioxaborolane
    • 1404110-11-7
    • 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene
    • Inchi: 1S/C15H19BO2S/c1-10-9-19-13-7-6-11(8-12(10)13)16-17-14(2,3)15(4,5)18-16/h6-9H,1-5H3
    • InChI Key: YUPDFOMTUGVACB-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

  • Exact Mass: 274.1198812Da
  • Monoisotopic Mass: 274.1198812Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7Ų

4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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1PlusChem
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1PlusChem
1P01DS3D-100mg
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4,4,5,5-tetramethyl-2-(3-methylbenzo[b]thiophen-5-yl)-1,3,2-dioxaborolane Related Literature

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